Cas no 1805315-57-4 (2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805315-57-4
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4849734
• Update Time: 2025-06-08

2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H9F2N3O/c8-5(9)4-1-3(2-13)6(10)12-7(4)11/h1,5,13H,2H2,(H4,10,11,12)
• InChI Key： PPACYWWTZZPBPR-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(CO)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2

Additional information on 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol

Professional Introduction to 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1805315-57-4)

2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol, with the chemical identifier CAS No. 1805315-57-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological relevance. The unique structural features of 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol, including its dual amino groups and a difluoromethyl substituent, make it a promising candidate for further exploration in drug discovery and development.

The presence of both amino functional groups at the 2- and 6-positions of the pyridine ring enhances its reactivity, allowing for various chemical modifications that can be exploited in the synthesis of more complex molecules. Additionally, the difluoromethyl group at the 3-position introduces electronic and steric effects that can influence the compound's interactions with biological targets. These structural attributes have positioned 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol as a valuable intermediate in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The pyridine scaffold is particularly well-suited for this purpose due to its ability to mimic natural substrates and bind tightly to protein targets. Studies have demonstrated that derivatives of pyridine can exhibit potent activity against a range of therapeutic targets, including kinases, proteases, and transcription factors. The compound 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol is no exception and has shown promise in preclinical studies as a potential lead compound for further optimization.

One of the most compelling aspects of 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol is its versatility in medicinal chemistry. The dual amino groups provide multiple sites for functionalization, enabling chemists to tailor the molecule's properties for specific applications. For instance, one could introduce additional substituents to enhance solubility, improve bioavailability, or modulate binding affinity. The difluoromethyl group, in particular, has been shown to increase metabolic stability and binding affinity in several drug candidates. These features make 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol an attractive building block for structure-based drug design.

Recent advancements in computational chemistry have further accelerated the discovery process by allowing researchers to predict the binding modes and interactions of small molecules with biological targets. Molecular docking studies have been instrumental in identifying how 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol might interact with proteins such as kinases or enzymes involved in cancer pathways. These virtual screening approaches have complemented experimental efforts by providing rapid and cost-effective ways to assess potential drug candidates.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Pyridines are among the most frequently occurring heterocycles in approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets through multiple mechanisms. The compound 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol exemplifies this trend by combining structural features that are known to enhance drug-like properties.

In addition to its potential as a lead compound, 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol may also serve as a key intermediate in multi-step synthetic routes leading to more complex molecules. Its reactivity allows for further functionalization at multiple positions on the pyridine ring, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry where rapid access to structurally diverse compounds is essential for identifying new therapeutic agents.

The synthesis of 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as cross-coupling reactions and transition-metal catalysis have been particularly useful in building the pyridine core and introducing various substituents at desired positions. These synthetic strategies not only facilitate access to this compound but also provide valuable insights into developing similar molecules.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology, immunology, and neuroscience. By leveraging computational tools alongside traditional experimental approaches researchers can accelerate the development pipeline bringing new treatments closer to patients who need them most.

The future prospects for 2,6-Diamino-3-(difluoromethyl)pyridine-5-methanol are bright given its promising preclinical data and versatile chemical properties. As more information becomes available about its biological activity and pharmacological profile it will likely emerge as a key player in next-generation therapeutics designed using modern medicinal chemistry principles.